Cas no 6628-83-7 (oxan-2-ylmethanamine)

• Product Name: oxan-2-ylmethanamine
• CAS No: 6628-83-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD00129175
• CID: 503720
• PubChem ID: 97924
• Update Time: 2025-06-09

oxan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (Tetrahydro-2H-pyran-2-yl)methanamine
• 2-(Aminomethyl)tetrahydropyran
• 2H-Pyran-2-methanamine,tetrahydro-
• C-(Tetrahydro-pyran-2-yl)-methylamine
• oxan-2-ylmethanamine
• Tetrahydropyran-2-ylmethylamine
• NSC 59724
• [(3,4,5,6-Tetrahydro-2H-pyran-2-yl)methyl]amine
• [(Tetrahydropyran-2-yl)methyl]amine
• 2-(Aminomethyl)tetrahydro-2H-pyran
• (oxan-2-yl)methanamine
• 2H-Pyran-2-methanamine, tetrahydro-
• 2-Aminomethyltetrahydropyran
• Pyran, 2-(aminomethyl)tetrahydro-
• Pyran, 2-aminomethyltetrahydro-
• 2H-Pyran-2-methylamine, tetrahydro-
• 2H-3,4,5,6-tetrahydropyran-2-ylmethylamine
• (TETRAHYDRO-2H-
• SY003242
• FT-0681750
• BB 0254508
• DTXSID901031748
• Tetrahydropyran-2-yl-methylamine
• SB13978
• SCHEMBL458790
• aminomethyltetrahydropyran
• Tetrahydropyran-2-ylmethylamine, AldrichCPR
• AS-8932
• tetrahydropyran methyl amine
• Tetrahydropyran-2-methanamine
• AKOS016344057
• (Tetrahydro-2H-pyran-2-ylmethyl)amine
• EN300-50951
• tetrahydropyran-methylamine
• NSC-59724
• NSC59724
• (+/-)-1-tetrahydro-2H-pyran-2-ylmethanamine
• AB01006048-01
• AMY20116
• 6628-83-7
• AKOS000302983
• MFCD00129175
• NYGCBQKDTGBHSC-UHFFFAOYSA-N
• 1-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride
• ALBB-024717

• MDL： MFCD00129175
• Inchi： 1S/C6H13NO/c7-5-6-3-1-2-4-8-6/h6H,1-5,7H2
• InChI Key： NYGCBQKDTGBHSC-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN

Computed Properties

• Exact Mass: 151.07600
• Monoisotopic Mass: 115.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 0

Experimental Properties

• Density: 1.9635 g/cm3 (20 ºC)
• Melting Point: 136 ºC
• Boiling Point: 84 ºC (20 Torr)
• Flash Point: 64.9±13.1 ºC,
• Refractive Index: 1.461 (589.3 nm 22 ºC)
• Solubility: Dissolution (85 g/l) (25 º C),
• PSA: 35.25000
• LogP: 2.01650

oxan-2-ylmethanamine Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on oxan-2-ylmethanamine

Oxan-2-ylmethanamine: A Comprehensive Overview

Oxan-2-ylmethanamine, also known by its CAS number 6628-83-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. In this article, we will delve into the structure, properties, and recent advancements in the research of oxan-2-ylmethanamine.

Oxan-2-ylmethanamine is a derivative of oxetane, a four-membered cyclic ether, with a methanamine group attached at the 2-position. The structure of this compound can be represented as follows: a three-membered ring consisting of two carbon atoms and one oxygen atom, with a methylene group (-CH₂-) connected to an amine (-NH₂) group. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions.

Recent studies have highlighted the potential of oxan-2-ylmethanamine in the synthesis of bioactive compounds. Researchers have explored its role as a building block in the construction of complex molecules with therapeutic potential. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of oxan-2-ylmethanamine exhibit promising anti-inflammatory and antioxidant activities, suggesting their potential use in treating chronic diseases such as neurodegenerative disorders.

The synthesis of oxan-2-ylmethanamine has been optimized through various methodologies. Traditionally, it was synthesized via the reaction of oxetane with formaldehyde in the presence of an acid catalyst. However, recent advancements have introduced more efficient routes, such as microwave-assisted synthesis and catalytic hydrogenation, which enhance yield and purity. These methods are particularly advantageous for large-scale production, making oxan-2-ylmethanamine more accessible for industrial applications.

In terms of physical properties, oxan-2-ylmethanamine is a colorless liquid with a boiling point of approximately 115°C at standard pressure. It is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. Its molecular weight is around 74 g/mol, and its density is approximately 0.9 g/cm³ at room temperature.

The chemical reactivity of oxan-2-ylmethanamine is primarily influenced by the electron-rich nature of the amine group and the strained ether ring. This makes it susceptible to nucleophilic substitution reactions, particularly under basic conditions. Recent research has focused on leveraging these reactivity traits to develop novel materials with tailored properties.

One notable application of oxan-2-ylmethanamine is in the field of polymer science. Scientists have utilized it as a monomer to synthesize polyamides with enhanced mechanical strength and thermal stability. These polymers have shown promise in high-performance applications such as aerospace materials and electronic packaging.

In addition to its chemical applications, oxan-2-y meth an amine has been explored for its biological effects. Preclinical studies indicate that it may possess anti-cancer properties by inhibiting specific enzymes involved in tumor progression. A 2023 study conducted at Stanford University demonstrated that certain derivatives could selectively target cancer cells while sparing healthy tissue, opening new avenues for cancer therapy.

The safety profile of ox an - yl meth an amine has also been evaluated in recent years. According to data from the European Chemicals Agency (ECHA), it exhibits low acute toxicity when handled appropriately. However, prolonged exposure may cause skin irritation or respiratory issues, necessitating proper protective measures during handling.

Looking ahead, the future of ox an - yl meth an amine seems bright as researchers continue to uncover its potential across diverse disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmacology.